Partial charge transfer contribution to the solvent isotope effect and photosensitized generation of singlet oxygen, O2(1Δg), by substituted ruthenium(ii) bipyridyl complexes in aqueous media
Photochemical & Photobiological Sciences Pub Date: 2014-06-30 DOI: 10.1039/C4PP00117F
Abstract
The efficiency of singlet oxygen photosensitized by some ruthenium(II) bipyridyl complex ions in aqueous media is reported in this study. Measurements were carried out in H2O and D2O. The effect of the deuterium isotope on the lifetime of 3MLCT excited states of these complexes is studied in H2O and D2O. The deuterium isotope effect was discussed in terms of the vibronic coupling to the solvent in addition to the charge transfer to the solvent mechanism due to their dependence on the oxidation potential of the sensitizer. Quenching rate constants, kq, for quenching of the 3MLCT states of these ruthenium complex ions by molecular oxygen were found to be in the range of (2.08–3.84) × 109 M−1 s−1 in H2O and (1.69–3.48) × 109 M−1 s−1 in D2O. The efficiency of singlet oxygen, O2(1Δg), production as a result of the 3MLCT quenching by oxygen, fTΔ, is reported in D2O and found to be in the range 0.25–0.56. It has been found that the lifetime of the excited state is longer in D2O, τD0, than in H2O, τH0, which was related to partial charge transfer to the solvent in addition to the vibronic coupling mechanism. Mechanisms by which the excited states of these ruthenium complexes are quenched by molecular oxygen that shows the competition between charge transfer, non-charge transfer deactivation channels or energy transfer assisted charge transfer deactivation mechanisms are reported.
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Journal Name：Photochemical & Photobiological Sciences
Research Products
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CAS no.: 103646-29-3
